Cas no 108946-81-2 (2-Propenoic acid, 3-(2,5,5-trimethyl-3-oxo-1-cyclopenten-1-yl)-, ethylester, (E)-)

• Product Name: 2-Propenoic acid, 3-(2,5,5-trimethyl-3-oxo-1-cyclopenten-1-yl)-, ethylester, (E)-
• CAS No: 108946-81-2
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 1187236
• Update Time: 2024-08-05

2-Propenoic acid, 3-(2,5,5-trimethyl-3-oxo-1-cyclopenten-1-yl)-, ethylester, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(2,5,5-trimethyl-3-oxo-1-cyclopenten-1-yl)-, ethylester, (E)-
• 2-Propenoic acid, 3-(2,5,5-trimethyl-3-oxo-1-cyclopenten-1-yl)-, ethyl ester, (E)- (9CI)

• Inchi： 1S/C13H18O3/c1-5-16-12(15)7-6-10-9(2)11(14)8-13(10,3)4/h6-7H,5,8H2,1-4H3/b7-6+
• InChI Key： BWZKNFRGOGEAMI-VOTSOKGWSA-N
• SMILES： C(OCC)(=O)/C=C/C1C(C)(C)CC(=O)C=1C

Computed Properties

• Exact Mass: 222.12564

Experimental Properties

• Density: 1.082±0.06 g/cm3(Predicted)
• Boiling Point: 318.4±31.0 °C(Predicted)
• PSA: 43.37